Cas no 354795-62-3 (3-Methylisoxazol-4-amine)

• Product Name: 3-Methylisoxazol-4-amine
• CAS No: 354795-62-3
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• MDL: MFCD11878420
• CID: 1032302
• PubChem ID: 13804284
• Update Time: 2025-07-19

3-Methylisoxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methylisoxazol-4-amine
• 3-Methyl-1,2-oxazol-4-amine
• 4-ISOXAZOLAMINE, 3-METHYL-
• 3-methyl-4-isoxazolamine
• 3-methylisoxazol-4-ylamine
• BNOWDJRGXLVJHD-UHFFFAOYSA-N
• 4428AB
• MB11367
• AM80998
• AK122834
• MFCD11878420
• AS-58157
• DB-331428
• O11036
• 354795-62-3
• A918679
• DTXSID60549980
• 4-Amino-3-methylisoxazole
• AKOS006338885
• SY105738
• EN300-263119
• CS-0152707

• MDL： MFCD11878420
• Inchi： 1S/C4H6N2O/c1-3-4(5)2-7-6-3/h2H,5H2,1H3
• InChI Key： BNOWDJRGXLVJHD-UHFFFAOYSA-N
• SMILES： O1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 98.048012819g/mol
• Monoisotopic Mass: 98.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 0.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 227.2±20.0 °C at 760 mmHg
• Flash Point: 91.2±21.8 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-Methylisoxazol-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-Methylisoxazol-4-amine

Introduction to 3-Methylisoxazol-4-amine (CAS No. 354795-62-3)

3-Methylisoxazol-4-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique molecular structure and versatile biological properties. This heterocyclic amine belongs to the isoxazole class, which has garnered considerable attention due to its role as a key intermediate in the synthesis of various bioactive molecules. The compound’s chemical formula, C₅H₆N₂O, underscores its nitrogen-rich structure, which is pivotal for its reactivity and potential applications in medicinal chemistry.

The CAS No. 354795-62-3 identifier firmly establishes this compound within the global chemical registry, facilitating its recognition and study in academic and industrial settings. Its molecular framework consists of a five-membered ring containing an oxygen atom and a nitrogen atom, with a methyl group and an amine functional group attached at specific positions. This configuration imparts distinct electronic and steric properties, making it a valuable scaffold for drug design.

In recent years, 3-Methylisoxazol-4-amine has been explored for its potential in developing novel therapeutic agents. One of the most compelling areas of research involves its application in oncology. Studies have demonstrated that derivatives of this compound can interact with biological pathways involved in cancer cell proliferation and survival. Specifically, modifications to the isoxazole core have led to the discovery of molecules that exhibit inhibitory effects on kinases and other enzymes critical for tumor growth. These findings align with the broader trend in oncology research toward targeting specific molecular mechanisms rather than relying solely on traditional cytotoxic approaches.

The pharmacological activity of 3-Methylisoxazol-4-amine is further enhanced by its ability to cross cell membranes due to its relatively small size and lipophilic nature. This characteristic makes it an attractive candidate for oral administration, which could improve patient compliance compared to injectable therapies. Additionally, the compound’s amine group provides a site for further functionalization, allowing chemists to tailor its properties for specific biological targets.

Recent advancements in computational chemistry have accelerated the discovery process for 3-Methylisoxazol-4-amine derivatives. Molecular modeling techniques enable researchers to predict the binding affinity of various analogs to biological targets with high precision. This approach has been particularly useful in identifying lead compounds that exhibit optimal pharmacokinetic profiles. For instance, virtual screening has identified several 3-Methylisoxazol-4-amine derivatives that show promising activity against inflammatory pathways, suggesting potential applications in treating autoimmune diseases.

The synthesis of 3-Methylisoxazol-4-amine itself presents an interesting challenge due to the need for precise control over reaction conditions to avoid unwanted side products. Traditional synthetic routes often involve multi-step processes that require careful optimization. However, recent methodologies have focused on more efficient one-pot reactions that streamline the synthesis while maintaining high yields. These improvements are crucial for scaling up production and making the compound more accessible for further research.

Another area where 3-Methylisoxazol-4-amine has shown promise is in neurodegenerative disease research. Preliminary studies suggest that certain derivatives may interact with neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as Alzheimer’s disease and Parkinson’s disease. While much work remains to be done before these applications can be translated into clinical practice, the initial findings are encouraging and warrant further investigation.

The environmental impact of producing and using 3-Methylisoxazol-4-amine is also a consideration in modern pharmaceutical development. Efforts are underway to develop greener synthetic methods that minimize waste and reduce energy consumption. For example, biocatalytic approaches using enzymes as catalysts have been explored as an alternative to traditional chemical synthesis. Such innovations not only make the production process more sustainable but also align with global efforts to promote green chemistry principles.

In conclusion, 3-Methylisoxazol-4-amine (CAS No. 354795-62-3) represents a compelling compound with diverse potential applications in pharmaceutical research. Its unique structural features make it a versatile scaffold for drug development, particularly in oncology and neurodegenerative diseases. As research continues to uncover new derivatives and synthetic methodologies, this compound is poised to play an increasingly important role in addressing some of today’s most challenging medical conditions.